2-(Trimethylsilylmethyl)acryloyl chloride

• Molecular Formula: C7H13ClOSi
• Molecular Weight: 176.71 g/mol
• IUPAC Name: 2-(trimethylsilylmethyl)prop-2-enoyl chloride
• InChI: InChI=1S/C7H13ClOSi/c1-6(7(8)9)5-10(2,3)4/h1,5H2,2-4H3
• InChI Key: VVKFWTMMUROBPW-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CC(=C)C(=O)Cl

Description

2-(Trimethylsilylmethyl)acryloyl chloride is a useful research compound. Its molecular formula is C7H13ClOSi and its molecular weight is 176.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

With stirring at 50° C., 60.0 g of oxalyl chloride was slowly added dropwise to a mixture of 69.8 g of 2-(trimethylsilylmethyl)acrylic acid obtained in Example 2 and 300 ml of toluene. Stirring was continued at the temperature. After gas evolution ceased, stirring was continued at 70° C. for 2 hours. After cooling, the product in toluene solution was directly used in the subsequent step.